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Compound of Interest

Compound Name: SRC-1 (686-700)

Cat. No.: B15136484 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and storage of the SRC-1 (686-700)
peptide. This resource includes frequently asked questions, troubleshooting advice, and

detailed experimental protocols to ensure the successful use of this peptide in your research.

Frequently Asked Questions (FAQs)
What is the SRC-1 (686-700) peptide?

The SRC-1 (686-700) peptide is a 15-amino acid fragment of the human Steroid Receptor

Coactivator-1 (SRC-1), with the sequence H-Arg-His-Lys-Ile-Leu-His-Arg-Leu-Leu-Gln-Glu-Gly-

Ser-Pro-Ser-OH.[1] It contains the second LXXLL motif, which is crucial for the interaction of

SRC-1 with nuclear receptors, thereby augmenting ligand-dependent transcription.[1][2] This

peptide is a valuable tool for studying nuclear receptor coactivator interactions and signaling

pathways.

What are the physical properties of this peptide?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15136484?utm_src=pdf-interest
https://www.benchchem.com/product/b15136484?utm_src=pdf-body
https://www.benchchem.com/product/b15136484?utm_src=pdf-body
https://www.benchchem.com/product/b15136484?utm_src=pdf-body
https://www.anaspec.com/en/catalog/steroid-receptor-coactivator-1-src-1-686-700-1-mg~5bd42813-ad03-4428-8624-0a04f94cc3be
https://www.anaspec.com/en/catalog/steroid-receptor-coactivator-1-src-1-686-700-1-mg~5bd42813-ad03-4428-8624-0a04f94cc3be
https://www.mobitec.com/products/proteomics/peptides/asp-as-64661/steroid-receptor-coactivator-1-src-1-686-700-1-mg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Sequence RHKILHRLLQEGSPS

Molecular Formula C₇₇H₁₃₁N₂₇O₂₁

Molecular Weight 1771.2 g/mol

Form Lyophilized powder

Purity Typically ≥95% by HPLC

Source: Anaspec, 2020[1]

Peptide Handling and Storage
Proper handling and storage are critical to maintain the integrity and activity of the SRC-1 (686-
700) peptide.

How should the lyophilized peptide be stored?

For long-term storage, the lyophilized peptide should be stored at -20°C.[1] It is shipped at

ambient temperature and is stable for several days to weeks at room temperature in its original

packaging.

What are the recommended conditions for storing the peptide in solution?

Once reconstituted, it is recommended to aliquot the peptide solution and store it at -20°C or

-80°C to avoid repeated freeze-thaw cycles. Peptide solutions are generally stable for up to

one to two weeks at 4°C, for three to four months at -20°C, and for up to one year at -80°C. To

prolong storage life, use sterile buffers at a pH between 5 and 7.

Solubility Guidelines
The solubility of a peptide is dependent on its amino acid sequence and modifications. Here

are guidelines for reconstituting the SRC-1 (686-700) peptide.

What is the best solvent for this peptide?
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A definitive, quantitative solubility profile for SRC-1 (686-700) in all common laboratory solvents

is not readily available. However, based on its amino acid composition (a mix of hydrophobic

and hydrophilic residues), a systematic approach to solubilization is recommended.

Recommended Solubilization Protocol:

Initial Test: Before dissolving the entire sample, test the solubility with a small amount of the

peptide.

Aqueous Solutions: Start with sterile, distilled water or a biological buffer such as phosphate-

buffered saline (PBS) at pH 7.4.

Sonication: If the peptide does not readily dissolve, brief sonication can aid in dissolution and

minimize aggregation.

Organic Solvents: For highly hydrophobic peptides, dissolving in a small amount of an

organic solvent like DMSO, followed by dilution with an aqueous buffer, is a common

strategy. It is generally safe to use a final concentration of 0.5-1% DMSO for most cell-based

assays.

Predicted Solubility Table:

This table is based on general peptide solubility principles and the specific sequence of SRC-1
(686-700). Actual solubility may vary.
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Solvent Predicted Solubility Notes

Water Moderate May require sonication.

PBS (pH 7.4) Moderate
A good starting buffer for

biological assays.

DMSO High
Use a minimal amount to

dissolve and then dilute.

Acetonitrile Moderate
Can be used as an alternative

to DMSO.

Ethanol/Methanol Low to Moderate
Less commonly used for initial

solubilization.

Troubleshooting Common Issues
Problem: The peptide won't dissolve.

Solution:

Ensure you have allowed the lyophilized peptide to equilibrate to room temperature before

adding solvent.

Try gentle warming and vortexing.

Use sonication in a water bath for short intervals.

If using an aqueous solvent, try adding a small amount of a stronger solvent like DMSO to

the solution.

Problem: The peptide solution appears cloudy, suggesting aggregation.

Background: Peptides containing the LXXLL motif can be prone to aggregation.

Solution:

Briefly sonicate the solution.
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If aggregation persists after reconstitution, consider re-lyophilizing the peptide and

attempting to dissolve it in a different solvent system.

For peptides containing cysteine (not present in SRC-1 (686-700)), reducing agents like

DTT can prevent disulfide bond formation. For other types of aggregation, altering the pH

or ionic strength of the buffer may help.

Problem: Inconsistent experimental results.

Solution:

Avoid Repeated Freeze-Thaw Cycles: Aliquot the peptide solution after reconstitution to

minimize degradation.

Protect from Light: Store peptide solutions protected from light.

Confirm Concentration: Ensure the peptide is fully dissolved before determining its

concentration. Inaccurate concentration is a common source of experimental variability.

Experimental Protocols
1. Reconstitution of Lyophilized Peptide

This protocol provides a general method for preparing a stock solution of the SRC-1 (686-700)
peptide.
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Reconstitution Workflow

Equilibrate lyophilized
peptide to room temperature

Add chosen solvent
(e.g., sterile water or PBS)

Vortex gently

Sonicate briefly
if necessary

Confirm complete dissolution
(clear solution)

Aliquot into smaller volumes

Store at -20°C or -80°C
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Simplified SRC-1 Coactivation Pathway

Ligand
(e.g., Steroid Hormone)

Nuclear Receptor
(e.g., ER, AR)

activates SRC-1recruits Other Coactivators
(HATs, etc.)

recruits Transcription
Machinery

enables Target Gene
Expression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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